2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C14H9ClF2N2O4/c15-10-7-8(19(21)22)5-6-9(10)13(20)18-11-3-1-2-4-12(11)23-14(16)17/h1-7,14H,(H,18,20)
• InChI Key: LFWIEMMKNIMNCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)OC(F)F
• Molecular Formula: C14H9ClF2N2O4
• Molecular Weight: 342.68 g/mol

Description

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide, also known as CFM-2, is a chemical compound that has been widely studied for its potential use in scientific research. It is a potent inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the sensation of pain and heat. CFM-2 has been shown to have a number of biochemical and physiological effects, making it a valuable tool for researchers studying TRPV1 and related pathways.

Mechanism of Action

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide works by binding to the TRPV1 channel and blocking its activity. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin (the compound that gives chili peppers their spicy taste), and acid. When TRPV1 is activated, it allows ions such as calcium and sodium to flow into cells, leading to a variety of physiological responses. 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide blocks this activity by binding to a specific site on the channel, preventing it from opening in response to stimuli.
Biochemical and Physiological Effects:
2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects, both in vitro and in vivo. In vitro studies have demonstrated that 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide can inhibit TRPV1-mediated calcium influx in a variety of cell types, including neurons, immune cells, and cancer cells. In vivo studies have shown that 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide can reduce pain and inflammation in animal models of various conditions, including arthritis, neuropathic pain, and migraine.

Advantages and Limitations for Lab Experiments

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of TRPV1, making it a valuable tool for studying the role of this channel in various physiological processes. It is also relatively stable and easy to handle, with a long shelf life and no special storage requirements. However, 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide does have some limitations. It can be expensive to synthesize or purchase, and its effects may be influenced by factors such as cell type, experimental conditions, and route of administration.

Future Directions

There are many potential future directions for research involving 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide. One area of interest is the development of new TRPV1 inhibitors with improved potency, selectivity, and pharmacokinetic properties. Another area of interest is the use of 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide and other TRPV1 inhibitors in the treatment of various pain and inflammatory conditions, either alone or in combination with other drugs. Finally, there is potential for 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide to be used in the development of new diagnostic tools for TRPV1-related diseases or conditions.

Scientific Research Applications

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-nitrobenzamide has been used extensively in scientific research to study the TRPV1 channel and related pathways. It has been shown to be a potent and selective inhibitor of TRPV1, with minimal effects on other ion channels. This makes it a valuable tool for researchers studying the role of TRPV1 in pain, inflammation, and other physiological processes.